2-Amino-4-nitrobenzonitrile

• IUPAC Name: 2-amino-4-nitrobenzonitrile
• InChI: InChI=1S/C7H5N3O2/c8-4-5-1-2-6(10(11)12)3-7(5)9/h1-3H,9H2
• InChI Key: WLKYODIBWNIWDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])N)C#N
• Molecular Formula: C7H5N3O2
• DSSTOX Substance ID: DTXSID30456854
• Molecular Weight: 163.13 g/mol
• CAS RN: 87376-25-8

Description

2-Amino-4-nitrobenzonitrile is a chemical compound with the molecular formula C7H5N3O2 and a molecular weight of 163.14. It is typically stored in a dark place at room temperature.

Molecular Structure Analysis

The molecular structure of 2-Amino-4-nitrobenzonitrile can be represented by the InChI code 1S/C7H5N3O2/c8-4-5-1-2-6(10(11)12)3-7(5)9/h1-3H,9H2.

Physical And Chemical Properties Analysis

2-Amino-4-nitrobenzonitrile is a solid at room temperature. Its density is predicted to be 1.41±0.1 g/cm3.

Scientific Research Applications

Intermediate in Organic Synthesis

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Preparation of Amidino Ureas

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Research in Nitrogen-Containing Compounds

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Synthesis of Dyes

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Production of Polymers

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Studies in Reduction Reactions

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Safety and Hazards

2-Amino-4-nitrobenzonitrile is associated with several hazard statements including H302, H315, H319, H332, and H335, indicating that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation.

Mechanism of Action

Mode of action

Without specific information, it’s difficult to describe the exact mode of action. For example, the amino group might participate in nucleophilic substitution reactions, while the nitro group could be reduced to an amine .

Pharmacokinetics

Factors such as its molecular weight , polarity, and solubility would influence its bioavailability.

Action environment

The action, efficacy, and stability of 2-Amino-4-nitrobenzonitrile could be influenced by various environmental factors. For example, factors such as pH, temperature, and the presence of other chemicals could affect its stability and activity .

Synthesis routes and methods I

Procedure details

To a solution of 2-bromo-5-nitroaniline (5.0 g, 23 mmol) in dimethylforamide (100 ml) and pyridine (20ml) was stirred with copper(I) cyanide (2.05 g, 64 mmol). The mixture was then heated to 160° C. for 48 hrs. The reaction was then cooled to room temperature and filtered through celite, the celite was washed with ethyl acetate. The solvent was evaporated and chromatography of the resulting solid on silica gel (25%EtOAc/Hexane) gave the desired product (2.64 g, 70%). 1H NMR (CD3COCD3): δ7.75 (s, 1H), 7.70 (d, 1H), 7.44 (dd, 1H), 6.25(bs, 2H).

Synthesis routes and methods II

Procedure details

A solution of 2-bromo-5-nitroaniline (10 g, 46 mmol) in DMF (100 mL) and pyridine (40 mL, 490 mmol) was treated with copper(I) cyanide (11.5 g, 128 mmol). The mixture was heated at 160° C. for 2 days under a reflux condenser. After the mixture had cooled to room temperature, it was filtered through celite and washed with ethyl acetate. Concentration and silica gel chromatography using methylene chloride gave 5.57 g of 2-amino-4-nitro-benzonitrile (74%): 1H NMR (300 MHz, CDCl3) δ 7.72 (d, 1H), 7.67 (m, 2H), 4.9 (br, 2H); MS (m/e): 164.1 (M+1).

Q & A

Q1: Why is the mutagenicity of 2-amino-4-nitrobenzonitrile significant?

A1: [] 2-Amino-4-nitrobenzonitrile (also known as 2-cyano-4-nitroaniline) displays significantly higher mutagenicity compared to unsubstituted nitroanilines. This is noteworthy because it is a potential reduction product of various commercial azo dyes. These dyes, used in textiles and other applications, could degrade into 2-amino-4-nitrobenzonitrile, raising concerns about environmental contamination and potential health risks. Understanding the mutagenic properties of this compound is crucial for assessing the safety of these dyes and developing strategies to mitigate potential hazards. You can read more about the structure-activity relationship of cyano-substituted nitroanilines in this study: .

Q2: What makes the synthesis of Varlitinib significant and how is 2-amino-4-nitrobenzonitrile involved?

A2: [] Varlitinib is a small molecule inhibitor of epidermal growth factor receptor (EGFR) tyrosine kinase, showing potential as an anti-cancer drug. A key step in the efficient seven-step total synthesis of Varlitinib involves using 2-amino-4-nitrobenzonitrile as a starting material. This highlights the compound's utility in constructing more complex molecules with potential therapeutic applications. For a detailed look at the synthesis process, refer to the research paper: .